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Compound of Interest

Compound Name: Terephthalohydroxamic acid

CAS No.: 20073-80-7

Cat. No.: B1596460 Get Quote

CAS: 6046-23-7 | Formula: C₈H₈N₂O₄ | Synonyms: N,N'-Dihydroxyterephthalamide[1]

Executive Summary: The "Need-to-Know"
Terephthalohydroxamic Acid (THA) is a potent chelating agent and metalloenzyme inhibitor.

Unlike its parent compound (terephthalic acid), THA possesses hydroxamic acid functional

groups (-CONHOH) which significantly alter its biological activity and toxicity profile.

Critical Safety Distinction: While often misclassified as a simple irritant, hydroxamic acids are

structural analogs to known mutagens (Ames positive) and histone deacetylase (HDAC)

inhibitors.

Immediate Action: Treat THA as a suspected mutagen and potent bioactive compound.

Primary Engineering Control: All solid handling must occur inside a certified chemical fume

hood.

Prohibited: Do not handle on an open benchtop. Do not use latex gloves (poor chemical

resistance to polar amides).

Part 1: Risk Assessment & Hazard Identification
The safety protocol for THA is dictated by its chemical functionality as a bidentate ligand.
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Hazard Class Biological/Chemical Justification

Genetic Toxicity

High Concern. Hydroxamic acids can undergo

metabolic activation to form nitrenium ions,

which are DNA-reactive. THA should be handled

as a potential genotoxin.

Respiratory Sensitization

Moderate. Fine crystalline powder form creates

a high risk of inhalation. Inhaled particulates

may inhibit pulmonary metalloproteinases.

Chemical Reactivity

Chelation. THA aggressively binds metal ions

(Fe³⁺, Cu²⁺, Zn²⁺).[1] Contamination of metal

spatulas or surfaces can lead to rapid corrosion

and product degradation.

Part 2: The PPE Matrix (Personal Protective Equipment)
This matrix validates protection based on the "Barrier Failure" principle—assuming the primary

barrier (engineering control) could fail.[1]
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Component Specification Scientific Rationale

Hand Protection
Nitrile (Double-gloved)Outer:

0.11mm (min)Inner: 0.06mm

Permeation Resistance: Latex

is permeable to polar organic

nitrogen compounds.[1] Nitrile

provides superior resistance to

the amide functionality of THA.

Eye Protection
Chemical Goggles(ANSI Z87.1

Impact + Splash)

Particulate Entry: Safety

glasses with side shields are

insufficient for fine powders

that drift. Goggles seal the

ocular cavity against micro-

dust.

Respiratory
P100 / N95 Respirator(Only if

Fume Hood unavailable)

Last Resort: Engineering

controls (Fume Hood) are

primary. If weighing outside a

hood is unavoidable, a fit-

tested P100 is mandatory to

prevent alveolar deposition.

Body Defense Tyvek® Sleeves + Lab Coat

Wrist Gap Protection: The gap

between the glove cuff and lab

coat is the most common

exposure point.[1] Tyvek

sleeves bridge this gap.

Part 3: Operational Protocol
Workflow: Solubilization & Handling
This protocol minimizes static charge (common in dry amides) and prevents metal

contamination.

Pre-Start Check:

Verify Fume Hood Face Velocity > 100 fpm.

Prepare Plastic/Ceramic Spatulas (Avoid stainless steel to prevent iron chelation).
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Prepare Solvent: DMSO or DMF (THA has poor solubility in water/alcohols).

Step-by-Step Procedure:

Static Neutralization:

Place an ionizing bar or anti-static gun near the balance inside the hood. THA powder is

prone to static cling, which causes "jumping" and aerosolization during weighing.

Weighing (The "Closed Transfer" Method):

Do not weigh directly into an open boat.

Tare a screw-cap vial with the cap on.

Remove cap, add THA rapidly using a plastic spatula.

Recap immediately. Re-weigh.

Why? This limits the window of potential dust release to seconds.

Solubilization:

Add DMSO directly to the vial.

Vortex inside the hood.

Note: The solution may turn slightly pink/orange if trace iron is present (ferric hydroxamate

complex formation). This indicates contamination, not necessarily degradation.

Decontamination:

Wipe balance and surrounding area with a 10% Sodium Bicarbonate solution, followed by

water. Alkaline cleaning helps solubilize hydroxamic acid residues for removal.

Part 4: Visualization (Workflow Diagram)
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START: THA Handling

PPE Verification:
Nitrile Gloves (x2), Goggles, Lab Coat

Is Fume Hood
Operational?

STOP WORK
Notify EHS

No

Weighing Protocol:
Use Plastic Spatula
(Avoid Iron/Steel)

Yes

Solubilization:
Use DMSO/DMF

Check Color:
Pink/Red = Iron Contamination

Proceed to Experiment

Clear/Colorless

Discard as Chemical Waste
(Heavy Metal Stream if colored)

Strong Red/Violet

Click to download full resolution via product page

Caption: Operational logic flow for handling Terephthalohydroxamic Acid, emphasizing

contamination checks.
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Part 5: Emergency Response & Disposal
Spill Response (Solid)

Do NOT sweep. Sweeping generates dust.

Cover spill with wet paper towels (soaked in water/detergent) to dampen the powder.

Scoop damp material into a hazardous waste bag.

Clean surface with 0.1M NaOH (mild alkaline) to ensure dissolution, then rinse with water.

Disposal Classification
Waste Stream: Hazardous Organic Waste (Halogen-free).

Special Note: If the THA solution was used to chelate metals (e.g., in a metalloproteinase

assay), it must be segregated into the Heavy Metal Waste stream, not standard organics.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-terephthalohydroxamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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